Cas no 853796-39-1 (2-(4-bromo-2-methylphenyl)acetic acid)

2-(4-Bromo-2-methylphenyl)acetic acid is a brominated aromatic carboxylic acid derivative characterized by its acetic acid substituent at the 2-position of a 4-bromo-2-methylphenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and methyl groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, enabling precise functionalization. Its crystalline solid form and well-defined structure facilitate purification and handling. The acid functionality allows for further derivatization, making it valuable for constructing complex molecular frameworks. Suitable for controlled reactions, it offers consistent performance in synthetic applications.

2-(4-bromo-2-methylphenyl)acetic acid structure

853796-39-1 structure

Product Name:2-(4-bromo-2-methylphenyl)acetic acid

CAS No:853796-39-1

MF:C₉H₉BrO₂

MW:229.070562124252

MDL:MFCD11847560

CID:1011897

PubChem ID:19026052

Update Time:2025-06-07

2-(4-bromo-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromo-2-methylphenyl)acetic acid
- 4-bromo-2-methylBenzeneacetic acid
- 4-Bromo-2-methylbenzeneacetic acid (ACI)
- (4-Bromo-2-methylphenyl)acetic acid
- 2-(4-bromo-2-methylphenyl)acetic acid
- MDL： MFCD11847560
- Inchi： 1S/C9H9BrO2/c1-6-4-8(10)3-2-7(6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
- InChI Key： PGVPTRWRGZKMDA-UHFFFAOYSA-N
- SMILES： O=C(CC1C(C)=CC(Br)=CC=1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2

2-(4-bromo-2-methylphenyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JY049-5g	2-(4-bromo-2-methylphenyl)acetic acid	853796-39-1	98%	5g	1838.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JY049-1g	2-(4-bromo-2-methylphenyl)acetic acid	853796-39-1	98%	1g	426.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JY049-200mg	2-(4-bromo-2-methylphenyl)acetic acid	853796-39-1	98%	200mg	130.0CNY	2021-07-15
TRC	B697435-10mg	2-(4-Bromo-2-methylphenyl)acetic acid	853796-39-1		10mg	$ 64.00	2023-04-18
TRC	B697435-25mg	2-(4-Bromo-2-methylphenyl)acetic acid	853796-39-1		25mg	$ 75.00	2023-04-18
TRC	B697435-50mg	2-(4-Bromo-2-methylphenyl)acetic acid	853796-39-1		50mg	$ 87.00	2023-04-18
TRC	B697435-100mg	2-(4-Bromo-2-methylphenyl)acetic acid	853796-39-1		100mg	$ 98.00	2023-04-18
eNovation Chemicals LLC	Y1054384-5g	Benzeneacetic acid, 4-bromo-2-methyl-	853796-39-1	98%	5g	$180	2024-06-06
eNovation Chemicals LLC	Y1054384-25g	Benzeneacetic acid, 4-bromo-2-methyl-	853796-39-1	98%	25g	$950	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B854996-1g	4-Bromo-2-methyl-benzeneacetic acid	853796-39-1	95%	1g	2,129.00	2021-05-17

2-(4-bromo-2-methylphenyl)acetic acid Production Method

Production Method 1

1037088-26-8

853796-39-1

Reaction Conditions

1.1 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride , Acetonitrile , Water ; 2.5 h, rt

Reference

Atropisomer Control in Macrocyclic Factor VIIa Inhibitors

Glunz, Peter W.; et al, Journal of Medicinal Chemistry, 2016, 59(8), 4007-4018

Production Method 2

116632-39-4

853796-39-1

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; 45 min, -20 °C
1.2 Reagents: Cuprous cyanide , Lithium chloride Solvents: Tetrahydrofuran ; 10 min, -10 °C
1.3 10 min, -10 °C
1.4 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride , Acetonitrile , Water ; 2.5 h, rt

Reference

Atropisomer Control in Macrocyclic Factor VIIa Inhibitors

Glunz, Peter W.; et al, Journal of Medicinal Chemistry, 2016, 59(8), 4007-4018

Production Method 3

1261456-10-3

1261751-17-0

853796-39-1

1261681-73-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Aromatic Claisen Rearrangements of Benzyl Ketene Acetals: Conversion of Benzylic Alcohols to (ortho-Tolyl)acetates

Burns, Jed M. ; et al, European Journal of Organic Chemistry, 2017, 2017(2), 252-256

Production Method 4

853796-39-1

1261681-73-5

Reaction Conditions

1.1 Solvents: Dimethylformamide ; overnight, 155 °C
1.2 Reagents: Potassium hydroxide Solvents: Ethanol ; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Aromatic Claisen Rearrangements of Benzyl Ketene Acetals: Conversion of Benzylic Alcohols to (ortho-Tolyl)acetates

Burns, Jed M. ; et al, European Journal of Organic Chemistry, 2017, 2017(2), 252-256

Production Method 5

2055599-86-3

853796-39-1

1261681-73-5

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; rt; 1 h, reflux
2.1 Solvents: Dimethylformamide ; overnight, 155 °C
2.2 Reagents: Potassium hydroxide Solvents: Ethanol ; overnight, rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Aromatic Claisen Rearrangements of Benzyl Ketene Acetals: Conversion of Benzylic Alcohols to (ortho-Tolyl)acetates

Burns, Jed M. ; et al, European Journal of Organic Chemistry, 2017, 2017(2), 252-256